Cas no 2229569-87-1 (2-(cyclopentylmethyl)butanedioic acid)

• Product Name: 2-(cyclopentylmethyl)butanedioic acid
• CAS No: 2229569-87-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6574639
• PubChem ID: 22594001
• Update Time: 2025-10-18

2-(cyclopentylmethyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethyl)butanedioic acid
• SCHEMBL4603755
• 2229569-87-1
• EN300-1830602

• Inchi： 1S/C10H16O4/c11-9(12)6-8(10(13)14)5-7-3-1-2-4-7/h7-8H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： NRVUYBMLYXJEDL-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC1CCCC1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(cyclopentylmethyl)butanedioic acid

Introduction to 2-(cyclopentylmethyl)butanedioic acid (CAS No. 2229569-87-1)

2-(cyclopentylmethyl)butanedioic acid, with the chemical formula C₁₁H₁₆O₄, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This dicarboxylic acid derivative features a unique structural motif that combines a cyclopentylmethyl group with a butanedioic acid backbone, making it a versatile intermediate for the development of novel therapeutic agents. The compound's molecular architecture not only imparts distinct physicochemical properties but also opens up possibilities for diverse functionalization, which is crucial for medicinal chemistry applications.

The CAS No. 2229569-87-1 assigned to this compound ensures its unique identification within scientific literature and industrial databases. This numerical identifier is essential for researchers to accurately reference and retrieve information related to its synthesis, reactivity, and potential applications. The systematic naming of the compound adheres to the rules established by the International Union of Pure and Applied Chemistry (IUPAC), reflecting its precise molecular structure and composition.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(cyclopentylmethyl)butanedioic acid and its derivatives. The cyclopentylmethyl moiety, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates, while the butanedioic acid moiety provides a scaffold for further chemical modifications. These attributes make it an attractive building block for the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of 2-(cyclopentylmethyl)butanedioic acid is its utility in the synthesis of complex organic molecules. Researchers have leveraged its reactive sites—primarily the carboxylic acid groups—for conjugation with other functional moieties, including amines, alcohols, and heterocyclic systems. Such modifications have led to the development of novel compounds with potential applications in drug discovery, particularly in the areas of enzyme inhibition and receptor binding studies.

Recent studies have highlighted the compound's role in addressing unmet medical needs by serving as a precursor for next-generation therapeutics. For instance, derivatives of 2-(cyclopentylmethyl)butanedioic acid have been investigated for their ability to modulate inflammatory responses and oxidative stress pathways. These mechanisms are relevant to a wide range of diseases, including neurodegenerative disorders and chronic inflammatory conditions. The structural flexibility offered by this compound allows chemists to fine-tune its pharmacological profile by introducing specific substituents that enhance target specificity and reduce off-target effects.

The synthesis of 2-(cyclopentylmethyl)butanedioic acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclopentanone or cyclopentylmethyl bromide. Advanced synthetic methodologies, including cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework with high enantioselectivity and yield. These synthetic strategies underscore the compound's importance as a key intermediate in modern pharmaceutical manufacturing.

In addition to its synthetic utility, 2-(cyclopentylmethyl)butanedioic acid has been explored for its potential role in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its applications as a ligand in catalysis and as a component in functional materials. Such interdisciplinary applications demonstrate the broad versatility of this compound beyond traditional pharmaceutical contexts.

The future prospects of 2-(cyclopentylmethyl)butanedioic acid are promising, with ongoing research focusing on expanding its chemical space through innovative synthetic approaches. Computational modeling and high-throughput screening techniques are being utilized to identify novel derivatives with enhanced biological activity. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, aiming to translate laboratory findings into clinical candidates.

In conclusion, 2-(cyclopentylmethyl)butanedioic acid (CAS No. 2229569-87-1) represents a valuable asset in the chemist's toolkit due to its structural complexity and functional diversity. Its contributions to drug discovery, materials science, and synthetic chemistry highlight its significance as a research chemical with far-reaching implications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.